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Compound of Interest

Compound Name:
3,5-Dimethylmorpholine

hydrochloride

Cat. No.: B1315185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, experimental protocols, and

handling procedures for 3,5-Dimethylmorpholine hydrochloride. The information is compiled

from various Safety Data Sheets (SDS) to ensure a thorough understanding of the compound's

properties and associated hazards, facilitating its safe use in a research and development

environment.

Core Safety and Physical Data
Quantitative data regarding the physical, chemical, and toxicological properties of 3,5-
Dimethylmorpholine hydrochloride are summarized below. It is important to note that

specific values can vary slightly between suppliers, and some data points have not been fully

determined.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₁₄ClNO
Angene Chemical,

PubChem[1][2]

Molecular Weight 151.63 g/mol
Angene Chemical,

PubChem[1][2]

CAS Number 154596-17-5 (rel-(3R,5S)) Angene Chemical[1]

Appearance
Data not consistently available

(likely a solid)
N/A

Solubility Data not consistently available N/A

Melting Point Data not consistently available N/A

Boiling Point Data not consistently available N/A

Toxicological Data
While specific LD50 (median lethal dose) data for 3,5-Dimethylmorpholine hydrochloride is

not widely available, the GHS classification indicates that it is harmful if swallowed. One

available SDS for the related compound, Morpholine Hydrochloride, provides an oral LD50 for

rats.

Test Species Route Value
Classificati
on

Source

Acute Oral

Toxicity

(LD50)

Rat Oral

4,580 mg/kg

(for

Morpholine

Hydrochloride

)

Category 4

(Harmful if

swallowed)

TCI

Chemicals[3]

Acute Dermal

Toxicity

Data Not

Available
N/A N/A N/A N/A

Acute

Inhalation

Toxicity

Data Not

Available
N/A N/A N/A N/A
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GHS Hazard Classification
The compound is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Source: Angene Chemical Safety Data Sheet[1]

Experimental Protocols for Toxicological
Assessment
The GHS classifications are based on data from toxicological studies. While the specific studies

for 3,5-Dimethylmorpholine hydrochloride are not publicly detailed, the methodologies likely

follow the internationally recognized OECD (Organisation for Economic Co-operation and

Development) Guidelines for the Testing of Chemicals. These standardized protocols are

designed to ensure the reliability and comparability of safety data.

Acute Oral Toxicity (Likely based on OECD Guidelines
420, 423, or 425)
The "Harmful if swallowed" classification suggests an LD50 value within a certain range. The

experimental protocol to determine this would likely be one of the following:

Objective: To determine the median lethal dose (LD50) of a substance after a single oral

administration.

Test Animals: Typically, a single sex of rodent (often female rats) is used.[4]
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Procedure:

Sighting Study: A preliminary study is conducted with a small number of animals to

determine the appropriate dose range.[4]

Main Study:

Fixed Dose Procedure (OECD 420): Animals are dosed at one of four fixed dose levels

(5, 50, 300, or 2000 mg/kg). The outcome (toxic signs or mortality) determines if a

higher or lower dose is tested in another group.[4]

Acute Toxic Class Method (OECD 423): This method uses a stepwise procedure with a

small number of animals per step. The outcome of each step determines the next dose,

allowing for classification into a GHS category.

Up-and-Down Procedure (OECD 425): Animals are dosed one at a time. If an animal

survives, the next animal receives a higher dose; if it dies, the next receives a lower

dose. This method allows for a more precise estimation of the LD50.[5][6]

Administration: The substance is administered by gavage after a short period of fasting.[4]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[5] A gross necropsy is performed on all animals at the end of

the study.[5]

Acute Dermal Irritation/Corrosion (Likely based on
OECD Guideline 404)

Objective: To assess the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[3][7]

Test Animal: The albino rabbit is the preferred species.[8][9]

Procedure:

A small area of the animal's skin is shaved.
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A single dose (typically 0.5 g for a solid) of the test substance is applied to the skin under

a porous gauze patch.[8]

The exposure period is typically 4 hours.[3][8]

After exposure, the patch is removed, and the skin is cleaned.

The skin is examined for signs of erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3]

The severity of the skin reactions is scored according to a standardized grading system.

Observations may continue for up to 14 days to assess the reversibility of the effects.[3]

Acute Eye Irritation/Corrosion (Likely based on OECD
Guideline 405)

Objective: To determine the potential of a substance to cause irritation or corrosion to the

eye.[10]

Test Animal: The albino rabbit is the recommended test animal.[11]

Procedure:

The test begins with a single animal.[11]

A single dose of the substance is applied into the conjunctival sac of one eye. The other

eye remains untreated and serves as a control.[10][11]

The eyes are examined at 1, 24, 48, and 72 hours after application.[11]

The degree of eye irritation is scored based on the cornea, iris, and conjunctiva.[10][12]

If severe damage is observed, the test is terminated. If not, up to two additional animals

may be used to confirm the results.[10][11]

The use of topical anesthetics and systemic analgesics is recommended to minimize

animal distress.[2]
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Safety Handling and Emergency Procedures
Based on the precautionary statements found in the Safety Data Sheets, the following workflow

outlines the essential safety measures for handling 3,5-Dimethylmorpholine hydrochloride.

Start: Handling
3,5-Dimethylmorpholine hydrochloride

Wear Personal Protective Equipment (PPE) Safe Handling Practices Storage Accidental Release / Spill First Aid Measures Disposal

Protective Gloves Protective Clothing Eye/Face Protection Avoid contact with skin and eyes Avoid formation of dust and aerosols Use in a well-ventilated area
(e.g., fume hood) Keep in a dry area Store at room temperature Ensure adequate ventilation and wear PPE

Sweep up and shovel

Keep in suitable, closed containers for disposal

Skin Contact:
Wash off with soap and plenty of water.

Consult a physician.

Eye Contact:
Rinse thoroughly with plenty of water for at least 15 minutes.

Consult a physician.

Inhalation:
Move person into fresh air.

If not breathing, give artificial respiration.
Consult a physician.

Ingestion:
Rinse mouth with water.

Never give anything by mouth to an unconscious person.
Consult a physician.

Offer surplus and non-recyclable solutions to a licensed disposal company.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3,5-Dimethylmorpholine Hydrochloride.

Conclusion
3,5-Dimethylmorpholine hydrochloride is a chemical compound that requires careful

handling due to its potential to cause harm upon ingestion and irritation to the skin, eyes, and

respiratory system. Adherence to standard laboratory safety protocols, including the use of

appropriate personal protective equipment and proper storage, is essential. The toxicological

data, while not exhaustive for this specific compound, aligns with classifications that
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necessitate cautious handling. The experimental protocols for determining these hazards are

well-established through OECD guidelines, providing a framework for understanding the basis

of the safety recommendations. Researchers and drug development professionals should

always consult the most up-to-date Safety Data Sheet from their supplier before use and

ensure that all handling is performed in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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